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Compound of Interest

Compound Name: Ustusol A

CAS No.: 1175543-02-8

Cat. No.: B3338597

Introduction & Chemical Profile
Ustusol A (CAS: 1175543-02-8) is a highly bioactive drimane-type sesquiterpenoid primarily isolated from marine-derived fungal strains such as 1[1]

Because Ustusol A is supplied as a fine powder and is typically solubilized in organic solvents like methanol for downstream assays[3], it presents du

framework for its safe handling.

Physicochemical Risk Assessment
Understanding the physical properties of Ustusol A is the foundation of effective PPE selection. The following data dictates our containment strategy

Table 1: Physicochemical Properties and Safety Implications of Ustusol A

Property Value

CAS Number 1175543-02-8

Molecular Formula C15H24O4

Molecular Weight 268.35 g/mol

Appearance Powder

Solubility Soluble in Methanol

Storage 2-8°C

The Causality of PPE Selection (E-E-A-T)
As an Application Scientist, I mandate that PPE protocols must be treated as self-validating safety systems rather than mere compliance checklists. T

Respiratory Protection (N95/P100 Respirator): Ustusol A is a potent 2[2]. Inhaling the fine powder introduces the active metabolite directly into the

Dermal Protection (Double Nitrile Gloving): While dry Ustusol A powder has low transdermal penetration, experimental workflows require it to be 3

glove is breached by the solvent, the inner glove provides a secondary barrier while the outer glove is replaced.

Ocular Protection (Chemical Splash Goggles): Standard safety glasses do not provide adequate protection against aerosolized powders or methan

Step-by-Step Methodologies
Protocol A: Self-Validating PPE Gowning Procedure
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This procedure incorporates physical validation steps to ensure barrier integrity before handling the chemical.

Glove Integrity Check: Take the first pair of nitrile gloves (minimum 5 mil thickness). Trap air inside the glove, twist the cuff, and apply gentle pressu

Base Layering: Don a fluid-resistant, flame-retardant laboratory coat with knit cuffs.

Inner Glove Placement: Don the validated inner gloves. Ensure the cuffs of the gloves go under the knit cuffs of the lab coat.

Outer Glove Placement: Don the second pair of nitrile gloves. Pull these cuffs over the sleeves of the lab coat. This creates an interlocking barrier t

Respirator Seal Check: Don the N95/P100 respirator. Perform a positive pressure check (exhale sharply; the mask should bulge slightly without lea

Ocular Seal: Don chemical splash goggles, ensuring the strap sits securely above the ears and over the respirator straps.

Protocol B: Handling and Solubilization Workflow
Thermal Equilibration: Remove the Ustusol A vial from 3[3]. Place it in a desiccator at room temperature for 30 minutes before opening. Causality:

Containment: Transfer the equilibrated vial to a Class II BSC or a dedicated powder-weighing fume hood. Ensure the sash is lowered to the certifie

Solubilization: Using a calibrated micropipette, add the required volume of methanol directly to the vial to create your stock solution. Cap the vial im

Decontamination: Wipe the exterior of the sealed vial and the immediate work surface with a lint-free wipe dampened with 70% ethanol.

Protocol C: Spill Response and Disposal Plan
Dry Powder Spill: Do NOT sweep or use a dry brush. Dry sweeping aerosolizes the fine powder, bypassing standard lab ventilation. Instead, cover 

Solvent Spill (Ustusol A in Methanol): For spills <50 mL, immediately overlay with a universal chemical absorbent pad. If the spill contacts your out

Disposal: Ustusol A and all contaminated consumables (pipette tips, gloves, wipes) must be placed in a clearly labeled, sealable chemical waste c

Operational Workflow Diagram
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Caption: Step-by-step operational and safety workflow for handling and disposing of Ustusol A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact our Ph

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b3338597/docs?utm_src=pdf-body#operational-safety-and-ppe-guide-for-handling-ustusol-a
https://www.benchchem.com/product/b3338597/docs?utm_src=pdf-body#operational-safety-and-ppe-guide-for-handling-ustusol-a
https://www.benchchem.com/product/b3338597?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1660-3397/19/2/88
https://bio-fermen.bocsci.com/product/ustusol-a-cas-1175543-02-8-241106.html
https://www.bocsci.com/product/ustusol-a-cas-1175543-02-8-241106.html
https://www.benchchem.com/product/b3338597/docs#operational-safety-and-ppe-guide-for-handling-ustusol-a
https://www.benchchem.com/product/b3338597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3338597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

